4-fluoro-N-(2-methyl-4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)-3-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: 4-fluoro-N-[2-methyl-4-(2-methyl-4-oxoquinazolin-3-yl)phenyl]-3-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C23H17F4N3O3S/c1-13-11-15(30-14(2)28-21-6-4-3-5-17(21)22(30)31)7-10-20(13)29-34(32,33)16-8-9-19(24)18(12-16)23(25,26)27/h3-12,29H,1-2H3
• InChI Key: KGEKKHRRJABIMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2C(=NC3=CC=CC=C3C2=O)C)NS(=O)(=O)C4=CC(=C(C=C4)F)C(F)(F)F
• Molecular Formula: C23H17F4N3O3S
• Molecular Weight: 491.5 g/mol

Description

4-fluoro-N-(2-methyl-4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)-3-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C23H17F4N3O3S and its molecular weight is 491.46. The purity is usually 95%.
BenchChem offers high-quality 4-fluoro-N-(2-methyl-4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)-3-(trifluoromethyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-fluoro-N-(2-methyl-4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)-3-(trifluoromethyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Enzyme Inhibition and Selectivity

A study focused on synthesizing 4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamides to evaluate their abilities to inhibit cyclooxygenase-2 (COX-2) and cyclooxygenase-1 (COX-1) enzymes. The introduction of a fluorine atom notably increased COX1/COX-2 selectivity, leading to the identification of a potent, highly selective, and orally active COX-2 inhibitor, which is in phase II clinical trials for treating rheumatoid arthritis, osteoarthritis, and acute pain (Hashimoto et al., 2002).

Antimicrobial Activity

Research involving the synthesis of novel series of benzenesulfonamide derivatives aimed to combine quinazolone and sulfonamide moieties within a single molecular framework. This multi-step synthesis approach, starting from glycine, led to compounds that were screened for in vitro antimicrobial activity. The results indicated varied degrees of inhibitory actions against various bacteria and fungi, showcasing the potential of such compounds as antimicrobial agents (Vanparia et al., 2013).

Synthesis and Characterization of Novel Compounds

Another study explored the synthesis and in vitro antimicrobial evaluation of novel fluorine-containing 5-arylidene derivatives bearing quinazolinone along with 4-thiazolidinone, highlighting their potential as antimicrobial agents. These compounds were synthesized via Knoevenagel condensation and characterized by various spectroscopic techniques, demonstrating significant in vitro antimicrobial potency against both Gram-positive and Gram-negative bacteria, as well as fungi (Desai et al., 2013).